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Compound of Interest

Compound Name: 3-Hydroxypyruvic Acid Lithium Salt

CAS No.: 3369-79-7

Cat. No.: B1142049

Get Quote

CAS Registry Number: 3369-79-7 (Hydrate)[1][2]

Executive Summary
This technical guide provides a comprehensive analysis of 3-Hydroxypyruvic acid lithium
salt (Lithium 3-hydroxypyruvate), a critical metabolic intermediate and enzymatic substrate.

While the free acid form (CAS 1113-60-6) is chemically unstable and prone to spontaneous

polymerization, the lithium salt (CAS 3369-79-7) offers superior stability, making it the standard

reagent for investigating serine metabolism, glyoxylate reductase/hydroxypyruvate reductase

(GRHPR) kinetics, and photorespiration pathways.

This document details the compound's physicochemical properties, metabolic significance, and

validated experimental protocols for its use in enzymatic assays.

Chemical Identity & Physicochemical Properties[1]
[2]
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The selection of the lithium salt form is not arbitrary; it is a deliberate chemical strategy to

prevent the keto-enol tautomerization and subsequent aldol-like condensation that degrades

the free acid.

Nomenclature and Identifiers
Parameter Detail

Primary CAS Number 3369-79-7 (Lithium salt hydrate)

Alternate CAS
1113-60-6 (Free acid); 209728-15-4 (Specific

hydrate/batch)

IUPAC Name Lithium 3-hydroxy-2-oxopropanoate hydrate

Common Synonyms Lithium β-hydroxypyruvate; 3-HPA Li salt

Molecular Formula C₃H₃LiO₄[1] · xH₂O (Typically Monohydrate)

Molecular Weight 109.99 g/mol (Anhydrous basis)

Stability and Solubility Profile
Stability: The lithium cation stabilizes the carboxylate group, significantly reducing the rate of

decarboxylation and polymerization compared to the free acid or sodium salts.

Solubility: Highly soluble in water (>50 mg/mL).

pH Sensitivity: Solutions are most stable at neutral to slightly acidic pH (5.0–7.0). Alkaline

conditions promote rapid degradation.

Metabolic Significance & Signaling Pathways
3-Hydroxypyruvate is a pivotal node at the intersection of glycolysis, serine biosynthesis, and

photorespiration (in plants). In mammalian systems, it is the primary substrate for GRHPR, an

enzyme implicated in Primary Hyperoxaluria Type 2 (PH2).

The Phosphorylated vs. Non-Phosphorylated Serine
Pathway
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In the non-phosphorylated pathway, L-serine is converted to hydroxypyruvate by serine-

pyruvate aminotransferase (SPT). Hydroxypyruvate is then reduced to D-glycerate by GRHPR

or Lactate Dehydrogenase (LDH), consuming NADH.

Visualization: Metabolic Flux
The following diagram illustrates the conversion of Serine to Glycerate via Hydroxypyruvate,

highlighting the enzymatic checkpoints.
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Figure 1: The central role of 3-Hydroxypyruvate in the non-phosphorylated serine metabolic

pathway.

Experimental Protocols
Reagent Preparation (Critical Control Points)
Objective: Prepare a stable 100 mM stock solution of Lithium 3-hydroxypyruvate.

Materials:

Lithium 3-hydroxypyruvate (CAS 3369-79-7).[1][2][3]

Milli-Q Water (degassed).

0.22 µm syringe filter.

Method:
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Weighing: Weigh the salt rapidly. Lithium salts are hygroscopic; prolonged exposure to air

will alter the effective mass.

Dissolution: Dissolve in ice-cold Milli-Q water. Do not use alkaline buffers (e.g., Carbonate

pH 9.0) for stock preparation as this induces instability.

Verification: Check pH. If < 4.0, neutralize carefully to pH 6.0–7.0 with dilute NaOH.

Storage: Aliquot into single-use volumes and store at -20°C. Stable for 3 months. Do not

refreeze.

Validated Enzymatic Assay: GRHPR/LDH Activity
This protocol measures the reduction of 3-hydroxypyruvate to D-glycerate by monitoring NADH

oxidation at 340 nm.

Principle:

Workflow Diagram:
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1. Prepare Reaction Mix
(100 mM Phosphate Buffer, pH 7.4)

2. Add Cofactor
(0.2 mM NADH final)

3. Add Substrate
(Lithium 3-hydroxypyruvate, 1-5 mM)

4. Equilibrate
(37°C for 2 mins)

5. Initiate Enzyme
(Add GRHPR or LDH source)

6. Kinetic Measurement
(Absorbance @ 340nm, 5 mins)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the NADH-coupled spectrophotometric assay.

Procedure:

Blanking: Set spectrophotometer to 340 nm at 37°C.

Reaction Mix: In a quartz cuvette, combine:

900 µL Phosphate Buffer (100 mM, pH 7.4)

50 µL NADH (4 mM stock)

20 µL Lithium 3-hydroxypyruvate stock (Variable concentration for Km determination).
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Baseline: Record absorbance for 60 seconds to ensure no spontaneous NADH oxidation.

Initiation: Add 10–30 µL of enzyme sample (purified GRHPR or cell lysate).

Data Capture: Record

for the linear portion of the curve (usually 0.5 – 3.0 minutes).

Calculation:

Where

.[3]

Synthesis and Sourcing
For researchers requiring custom synthesis or validation of commercial batches, the synthesis

typically follows the neutralization pathway established by Dickens & Williamson (1958).

Precursor: Bromopyruvic acid or free 3-hydroxypyruvic acid (freshly generated from ion

exchange).

Neutralization: Titration with Lithium Hydroxide (LiOH) to pH 7.0.

Precipitation: Addition of ethanol to the aqueous solution forces the crystallization of the

lithium salt.

Purification: Recrystallization from water/ethanol mixtures removes free lithium halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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